3-amino-N-(azepan-2-ylidene)benzenesulfonamide
Overview
Description
3-amino-N-(azepan-2-ylidene)benzenesulfonamide is a biochemical compound with the molecular formula C12H17N3O2S and a molecular weight of 267.35 . It is used for proteomics research .
Molecular Structure Analysis
The InChI code for 3-amino-N-(azepan-2-ylidene)benzenesulfonamide is 1S/C12H17N3O2S/c13-10-5-4-6-11(9-10)18(16,17)15-12-7-2-1-3-8-14-12/h4-7,9,14-15H,1-3,8,13H2 . This code provides a standard way to encode the compound’s molecular structure and formula.Physical And Chemical Properties Analysis
The compound is a powder that is stored at room temperature . It has a predicted melting point of 180.71°C, a predicted boiling point of 477.9°C at 760 mmHg, and a predicted density of 1.4 g/cm3 . The predicted refractive index is n20D 1.64 . The predicted pKa values are 7.09 and 7.22 .Scientific Research Applications
Proteomics Research
3-Amino-N-azepan-2-ylidene-benzenesulfonamide: is utilized in proteomics research due to its biochemical properties . Proteomics, the large-scale study of proteins, is crucial for understanding cellular processes. The compound’s molecular structure allows it to interact with various proteins, which can be useful for identifying protein functions and modifications.
Anticancer Agent Development
This compound has been studied for its potential as an anticancer agent. It shows promise in inhibiting carbonic anhydrase IX (CA IX), a gene overexpressed in many solid tumors . By selectively targeting CA IX, derivatives of this compound could serve as novel antiproliferative agents, particularly against breast cancer cell lines .
Antimicrobial Activity
Research indicates that benzenesulfonamide derivatives, including 3-amino-N-(azepan-2-ylidene)benzenesulfonamide , may possess antimicrobial properties. This is significant for the development of new antibiotics, especially in the face of rising antibiotic resistance .
Enzyme Inhibition
The compound has been evaluated for its ability to inhibit enzymes, specifically carbonic anhydrases. Its effectiveness in inhibiting CA IX and CA II suggests potential applications in treating conditions where these enzymes play a pathological role .
Apoptosis Induction
One of the key applications in cancer research is inducing apoptosis, or programmed cell death, in cancer cells3-Amino-N-azepan-2-ylidene-benzenesulfonamide has been shown to increase annexin V-FITC percent, indicating its potential to induce apoptosis in cancer cell lines like MDA-MB-231 .
Cellular Uptake Studies
The compound’s ability to be taken up by cells is crucial for its effectiveness as a therapeutic agent. Studies involving cellular uptake using HPLC methods on active compounds, including this one, are essential for understanding its pharmacokinetics .
Gene Expression Studies
Changes in gene expression are a hallmark of many diseases, including cancer3-Amino-N-azepan-2-ylidene-benzenesulfonamide can be used to study the effects of gene expression changes on cell proliferation and tumor hypoxia .
pH Modification Research
The compound’s interaction with carbonic anhydrase enzymes affects pH levels within cells. This is particularly relevant in cancer cells, where pH modification can influence tumor growth and metastasis .
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has a signal word of "Warning" . Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . There are several precautionary statements associated with the compound, including recommendations for handling and storage, first-aid measures, and disposal .
properties
IUPAC Name |
3-amino-N-(3,4,5,6-tetrahydro-2H-azepin-7-yl)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O2S/c13-10-5-4-6-11(9-10)18(16,17)15-12-7-2-1-3-8-14-12/h4-6,9H,1-3,7-8,13H2,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FCCFKSSINOQFBI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=NCC1)NS(=O)(=O)C2=CC=CC(=C2)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-amino-N-(azepan-2-ylidene)benzenesulfonamide | |
CAS RN |
327974-46-9 |
Source
|
| Record name | 3-amino-N-(azepan-2-ylidene)benzene-1-sulfonamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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